Cas no 946511-97-3 (L-Alanine 2-Ethylbutyl Ester Hydrochloride)

• Product Name: L-Alanine 2-Ethylbutyl Ester Hydrochloride
• CAS No: 946511-97-3
• MF: C₉H₂₀ClNO₂
• MW: 209.71360206604
• MDL: MFCD32660031
• CID: 4729008
• Update Time: 2025-10-30

L-Alanine 2-Ethylbutyl Ester Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-ethylbutyl 2-aminopropanoate hydrochloride
• DEAGOVGXNPHPIJ-FJXQXJEOSA-N
• L-alanine-2-ethylbutylester hydrochloride
• L-Alanine 2-ethylbutyl ester hydrochloride
• 2-Ethylbutyl (2S)-2-aminopropanoate;hydrochloride
• L
• L-Alanine 2-Ethylbutyl Ester Hydrochloride

• MDL： MFCD32660031
• Inchi： 1S/C9H19NO2.ClH/c1-4-8(5-2)6-12-9(11)7(3)10;/h7-8H,4-6,10H2,1-3H3;1H/t7-;/m0./s1
• InChI Key： DEAGOVGXNPHPIJ-FJXQXJEOSA-N
• SMILES： C(CC)(CC)COC(=O)[C@@H](N)C.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 133
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Alanine 2-Ethylbutyl Ester Hydrochloride

Research Briefing on L-Alanine 2-Ethylbutyl Ester Hydrochloride (CAS: 946511-97-3): Recent Advances and Applications

L-Alanine 2-Ethylbutyl Ester Hydrochloride (CAS: 946511-97-3) is a specialized amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique esterification and hydrochloride salt formation, has shown promising potential in various applications, including drug delivery systems, peptide synthesis, and as a chiral building block in medicinal chemistry. Recent studies have focused on optimizing its synthesis, exploring its physicochemical properties, and evaluating its biological activity, making it a compound of interest for researchers in the field.

The synthesis of L-Alanine 2-Ethylbutyl Ester Hydrochloride involves the esterification of L-alanine with 2-ethylbutanol, followed by hydrochloride salt formation. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling its broader application in research and development. Notably, the use of green chemistry approaches, such as solvent-free reactions and catalytic methods, has been explored to enhance the sustainability of its production. These developments are crucial for scaling up the compound's synthesis while minimizing environmental impact.

In the context of drug delivery, L-Alanine 2-Ethylbutyl Ester Hydrochloride has been investigated as a prodrug moiety due to its ability to enhance the bioavailability of therapeutic agents. Studies have demonstrated that esterification of drugs with this amino acid derivative can improve their solubility and permeability, thereby increasing their efficacy. For instance, recent research has highlighted its role in the delivery of antiviral and anticancer agents, where the ester prodrug approach has shown to significantly enhance drug uptake and reduce systemic toxicity. These findings underscore the compound's potential in designing next-generation therapeutics.

Furthermore, L-Alanine 2-Ethylbutyl Ester Hydrochloride has been utilized as a chiral auxiliary in asymmetric synthesis, contributing to the stereoselective construction of complex molecules. Its application in peptide synthesis has also been explored, where it serves as a protecting group for the carboxyl function of amino acids, facilitating the synthesis of peptide chains with high fidelity. Recent studies have optimized these protocols, leading to improved efficiency and reduced side reactions, which are critical for the production of peptide-based pharmaceuticals.

In conclusion, L-Alanine 2-Ethylbutyl Ester Hydrochloride (CAS: 946511-97-3) represents a versatile and valuable compound in the realm of chemical biology and pharmaceutical research. Its applications in drug delivery, peptide synthesis, and asymmetric synthesis highlight its broad utility and potential for future innovations. Ongoing research aims to further elucidate its mechanistic roles and expand its applications, paving the way for novel therapeutic strategies and industrial processes. As the field continues to evolve, this compound is expected to play an increasingly important role in advancing chemical and biological sciences.